Cas no 1806187-53-0 (2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806187-53-0
• MF: C₈H₆F₆N₂O₂
• MW: 276.135862827301
• CID: 4833589
• Update Time: 2025-06-10

2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F6N2O2/c9-7(10,11)3-1-5(18-8(12,13)14)6(17)16-4(3)2-15/h1H,2,15H2,(H,16,17)
• InChI Key： XNCVDAXZERESTD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1CN)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4

Additional information on 2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806187-53-0)

2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, identified by its CAS number 1806187-53-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which is a common motif in biologically active molecules. The presence of multiple functional groups, including an amino methyl group, a hydroxyl group, and two trifluoromethyl groups, contributes to its unique chemical properties and potential biological activities.

The aminomethyl substituent at the 2-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical reactions, such as nucleophilic substitution or condensation reactions, making it a valuable intermediate in synthetic chemistry. The hydroxyl group at the 6-position further enhances its reactivity and can engage in hydrogen bonding interactions, which are crucial for molecular recognition processes. Additionally, the trifluoromethoxy group at the 5-position and the trifluoromethyl group at the 3-position introduce electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. The structural features of 2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine make it a promising candidate for further investigation in drug discovery. Specifically, the combination of polar and non-polar substituents may enhance its solubility and membrane permeability, critical factors for oral bioavailability. Moreover, the electron-deficient nature of the trifluoromethyl groups could improve binding affinity to biological targets by increasing lipophilicity.

Recent studies have highlighted the potential of trifluorinated pyridines in medicinal chemistry. For instance, compounds containing trifluoromethyl groups have been shown to exhibit enhanced metabolic stability and binding affinity to enzymes and receptors. The trifluoromethoxy group, in particular, has been implicated in improving pharmacokinetic properties by reducing metabolic clearance. This has led to its incorporation into numerous drug candidates targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

The aminomethyl group in 2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine offers another layer of versatility. It can serve as a handle for further functionalization through reactions such as amide bond formation or click chemistry approaches. Such modifications are often employed to improve drug-like properties or to target specific tissues or cells. For example, conjugation with polyethylene glycol (PEG) can enhance circulation time in vivo, while coupling with targeting ligands can improve receptor specificity.

From a synthetic perspective, the preparation of 2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves multi-step organic synthesis strategies that require careful optimization. The introduction of fluorinated groups often necessitates specialized conditions to achieve high yields and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions involving the sensitive functional groups present in the molecule.

The biological evaluation of this compound is currently under active investigation by several research groups. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. For example, analogs with similar structural motifs have shown promise in preclinical models for treating neurological disorders or metabolic diseases. Further characterization through high-throughput screening (HTS) and structure-activity relationship (SAR) studies could provide valuable insights into its therapeutic potential.

In conclusion,2-(Aminomethyl)-6-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806187-53-0) represents a structurally intriguing compound with multiple functional groups that enhance its synthetic utility and potential biological activity. Its incorporation into drug discovery efforts holds promise for developing novel therapeutic agents targeting various diseases. As research progresses, further exploration of its chemical space and biological profile will be essential to unlock its full potential as a pharmaceutical intermediate or lead compound.